Cas no 55726-44-8 (1-(beta-D-arabinofuranosyl)-4-(octadecanoylamino)pyrimidin-2(1H)-one)

1-(beta-D-arabinofuranosyl)-4-(octadecanoylamino)pyrimidin-2(1H)-one structure
55726-44-8 structure
Product Name:1-(beta-D-arabinofuranosyl)-4-(octadecanoylamino)pyrimidin-2(1H)-one
CAS No:55726-44-8
MF:C27H47N3O6
MW:509.678588151932
CID:944417
PubChem ID:304673
Update Time:2025-04-19

1-(beta-D-arabinofuranosyl)-4-(octadecanoylamino)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-(beta-D-arabinofuranosyl)-4-(octadecanoylamino)pyrimidin-2(1H)-one
    • 1-β-D-Arabinofuranosyl-4-stearoylaminopyrimidin-2(1H)-one
    • Octadecanamide, N-(1-.β.-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-
    • AC1L71HF
    • CTK0I1923
    • N-hydroxycytidine
    • NSC529856
    • DTXSID70971096
    • NCI60_001669
    • CHEMBL2001204
    • Octadecanamide,2-dihydro-2-oxo-4-pyrimidinyl)-
    • 55726-44-8
    • Cytosine, 1.beta.-D-arabinofuranosyl-N(sup 4)-stearoyl-
    • NSC201290
    • NSC-201290
    • SCHEMBL20809913
    • 4-(Octadecanoylimino)-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
    • Inchi: 1S/C27H47N3O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(32)28-22-18-19-30(27(35)29-22)26-25(34)24(33)21(20-31)36-26/h18-19,21,24-26,31,33-34H,2-17,20H2,1H3,(H,28,29,32,35)
    • InChI Key: ATYCGJJMRABBKG-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(N=C(C=C1)NC(CCCCCCCCCCCCCCCCC)=O)=O)O)O

Computed Properties

  • Exact Mass: 509.34600
  • Monoisotopic Mass: 509.34648623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 19
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 133.91000
  • LogP: 4.12780
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